![molecular formula C24H22N2O4 B214776 N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-ethylphenoxy)acetamide](/img/structure/B214776.png)
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-ethylphenoxy)acetamide
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Overview
Description
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-ethylphenoxy)acetamide, also known as BIBX1382, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the family of selective epidermal growth factor receptor (EGFR) inhibitors, which have been extensively studied for their role in cancer treatment.
Mechanism of Action
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-ethylphenoxy)acetamide acts by binding to the ATP binding site of EGFR, preventing the activation of downstream signaling pathways that promote cell growth and proliferation. This inhibition of EGFR activity has been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. The compound has also been shown to reduce the expression of angiogenic factors, which play a role in the growth of blood vessels that supply nutrients to cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-ethylphenoxy)acetamide is its selectivity for EGFR, which allows for targeted inhibition of cancer cell growth without affecting normal cells. However, the compound has also been shown to have limited efficacy in certain types of cancer, and its use may be limited by the development of resistance over time.
Future Directions
There are a number of potential future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-ethylphenoxy)acetamide, including the development of more potent and selective EGFR inhibitors, the exploration of combination therapies with other cancer treatments, and the investigation of the compound's potential applications in other diseases and conditions beyond cancer. Additionally, further studies may be needed to better understand the biochemical and physiological effects of this compound, as well as its potential limitations and side effects.
Synthesis Methods
The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-ethylphenoxy)acetamide involves several steps, including the reaction of 2-amino-5-methoxybenzoic acid with 2-chloro-4-ethylphenol to form 5-(2-chloro-4-ethylphenoxy)-2-methoxybenzoic acid. This intermediate is then reacted with 2-aminobenzoxazole to form the final product, this compound.
Scientific Research Applications
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-ethylphenoxy)acetamide has been studied for its potential applications in scientific research, particularly in the field of cancer treatment. The compound has been shown to selectively inhibit the activity of EGFR, a protein that plays a key role in the growth and proliferation of cancer cells.
properties
Molecular Formula |
C24H22N2O4 |
---|---|
Molecular Weight |
402.4 g/mol |
IUPAC Name |
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-(4-ethylphenoxy)acetamide |
InChI |
InChI=1S/C24H22N2O4/c1-3-16-8-11-18(12-9-16)29-15-23(27)25-20-14-17(10-13-21(20)28-2)24-26-19-6-4-5-7-22(19)30-24/h4-14H,3,15H2,1-2H3,(H,25,27) |
InChI Key |
VVFVHABYWOLICX-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4O3)OC |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4O3)OC |
Origin of Product |
United States |
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